Benzylamine

Catalog No.
S3310173
CAS No.
89551-24-6
M.F
C7H9N
C6H5CH2NH2
M. Wt
107.15 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Benzylamine

CAS Number

89551-24-6

Product Name

Benzylamine

IUPAC Name

phenylmethanamine

Molecular Formula

C7H9N
C6H5CH2NH2

Molecular Weight

107.15 g/mol

InChI

InChI=1S/C7H9N/c8-6-7-4-2-1-3-5-7/h1-5H,6,8H2

InChI Key

WGQKYBSKWIADBV-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)CN

solubility

Miscible in ethanol and diethyl ether. Very soluble in acetone. Soluble in benzene. Slightly soluble in chloroform.
In water, 1.00X10+6 mg/L at 20 °C (miscible)
1000 mg/mL at 20 °C
Solubility in water: miscible

Synonyms

benzylamine, benzylamine hydrobromide, benzylamine hydrochloride, benzylamine monosulfate

Canonical SMILES

C1=CC=C(C=C1)CN

The exact mass of the compound Benzylamine is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 1000000 mg/l (at 20 °c)9.33 mmiscible in ethanol and diethyl ether. very soluble in acetone. soluble in benzene. slightly soluble in chloroform.in water, 1.00x10+6 mg/l at 20 °c (miscible)1000 mg/ml at 20 °csolubility in water: miscible. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 8046. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Amines - Benzylamines - Supplementary Records. It belongs to the ontological category of aralkylamine in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Benzylamine hydrochloride is the solid, crystalline salt of benzylamine, a primary amine widely used as a precursor in the synthesis of pharmaceuticals, agrochemicals, and dyes. As a solid, it offers distinct handling and stability advantages over its liquid free base counterpart, benzylamine. Its utility as a stable source of the benzylammonium cation makes it a critical reagent in organic synthesis, particularly where precise stoichiometry, high purity, and compatibility with aqueous media are required.

Substituting benzylamine hydrochloride with its liquid free base introduces significant risks to process control and reproducibility. The liquid free base is known to readily absorb carbon dioxide directly from the atmosphere, forming a solid carbamic acid salt. This reaction alters the purity and effective molarity of the reagent over time, leading to stoichiometric errors in sensitive syntheses. Furthermore, the physical state difference—a stable, crystalline solid versus a volatile liquid—creates fundamental disparities in handling, weighing accuracy, and storage requirements, making the two forms non-interchangeable in any controlled laboratory or manufacturing workflow.

Solid Form Handling and Weighing Accuracy

Benzylamine hydrochloride exists as a white crystalline powder, which is dimensionally stable and easy to handle at standard temperature and pressure. This contrasts directly with benzylamine free base, which is a liquid. The solid form allows for precise, repeatable weighing without the challenges of volatility, viscosity, or the need for volumetric dispensing associated with liquids.

Evidence DimensionPhysical State (STP)
Target Compound DataWhite crystalline powder
Comparator Or BaselineBenzylamine (free base): Colorless to light-yellow liquid
Quantified DifferenceSolid vs. Liquid
ConditionsStandard Temperature and Pressure

Procuring the solid salt eliminates handling errors and improves stoichiometric accuracy, leading to higher reproducibility in both lab-scale and manufacturing processes.

Purity Stability Against CO2 Degradation

The primary amine functional group in liquid benzylamine readily reacts with atmospheric carbon dioxide, forming a non-volatile benzylcarbamic acid salt impurity. This reaction compromises the purity of the free base upon storage and handling in a standard atmosphere. As a protonated salt, benzylamine hydrochloride's amine group is non-nucleophilic and stable, preventing this degradation pathway entirely.

Evidence DimensionReactivity with Atmospheric CO2
Target Compound DataStable, does not react
Comparator Or BaselineBenzylamine (free base): Absorbs CO2 to form solid carbamic acid salt
Quantified DifferenceReactive vs. Non-reactive
ConditionsExposure to ambient air

This inherent stability ensures long-term purity and reliable stoichiometry without the need for specialized inert atmosphere storage, reducing both facility costs and the risk of failed reactions.

High Aqueous Solubility for Formulation and Reactions

Amine hydrochloride salts are ionic compounds and typically exhibit significantly higher solubility in water and other polar protic solvents compared to their parent free amines. Experimental data lists the water solubility of benzylamine hydrochloride as 506 g/L. This high solubility is advantageous for preparing concentrated stock solutions for aqueous-phase reactions or pharmaceutical formulations.

Evidence DimensionWater Solubility (experimental)
Target Compound Data506 g/L
Comparator Or BaselineBenzylamine (free base): Miscible, but the salt form's ionic nature provides more reliable and extensive solubility for creating high-concentration aqueous stock solutions.
Quantified DifferenceHigh, quantified solubility value for creating stable aqueous solutions.
ConditionsExperimental measurement in water.

High aqueous solubility simplifies the preparation of reaction mixtures and formulations, avoiding the potential phase-separation or solubility issues that can arise with the less polar free base.

API Synthesis Precursor

For multi-step syntheses where run-to-run consistency and precise stoichiometric control are critical. The solid form ensures accurate weighing, and its stability prevents the introduction of impurities that can complicate purification and regulatory compliance downstream.

Aqueous-Phase Synthesis and Bioconjugation

In reaction systems where water is the primary solvent, such as in certain catalytic processes or the preparation of water-soluble polymers. The high solubility of the hydrochloride salt ensures reagent availability and a homogeneous reaction environment.

Streamlined Synthesis of Amine Targets

In synthetic routes that directly yield an amine hydrochloride product, using the salt as a starting material can simplify the workflow. This approach avoids a separate salt formation step, saving time and materials, as demonstrated in copper-catalyzed C-H functionalization reactions.

Physical Description

Benzylamine is a colorless to light yellow liquid with a strong odor of ammonia. Floats and mixes with water. (USCG, 1999)
Liquid
Colorless to light-yellow liquid with a strong ammonia odor; [CAMEO]
COLOURLESS-TO-YELLOW LIQUID.

Color/Form

Colorless liquid
Light amber liquid

XLogP3

1.1

Hydrogen Bond Acceptor Count

1

Hydrogen Bond Donor Count

1

Exact Mass

107.073499291 g/mol

Monoisotopic Mass

107.073499291 g/mol

Boiling Point

364.1 °F at 760 mmHg (USCG, 1999)
185 °C
185.00 °C. @ 760.00 mm Hg

Flash Point

168 °F (USCG, 1999)
168 °F
65 °C (149 °F) - closed cup
60 °C

Heavy Atom Count

8

Density

0.98 at 68 °F (USCG, 1999) - Less dense than water; will float
0.983 at 19 °C/4 °C
Density: 0.9813 g/cu cm at 20 °C
Density = 0.9272 at 86.6 °C/4 °C
Relative density (water = 1): 0.98

LogP

1.09
1.09 (LogP)
log Kow = 1.09

Odor

Ammonia-like odor
Weak amine-like odor

Decomposition

When heated to decomposition it emits toxic fumes.

Melting Point

-51 °F (USCG, 1999)
10 °C

UNII

A1O31ROR09

Related CAS

3287-99-8 (hydrochloride)

GHS Hazard Statements

H302: Harmful if swallowed [Warning Acute toxicity, oral];
H312: Harmful in contact with skin [Warning Acute toxicity, dermal];
H314: Causes severe skin burns and eye damage [Danger Skin corrosion/irritation]

Therapeutic Uses

Benzylamine is found in Moringa oleifera, a plant used to treat diabetes in traditional medicine.
/Experimental Therapy/ Benzylamine/vanadate administration generates peroxovanadium locally in pancreatic islets, which stimulates insulin secretion, and also produces peroxovanadium in adipose tissue, thereby activating glucose metabolism in adipocytes and in neighboring muscle. This opens up the possibility of using the semicarbazide-sensitive amine oxidase (SSAO)/vascular adhesion protein-1 (VAP-1) activity as a local generator of protein tyrosine phosphatase inhibitors in anti-diabetic therapy...
/Experimental Therapy/ ... Benzylamine on its own can improve glucose tolerance in rabbit and mouse, likely by stimulating glucose uptake via amine oxidase activation in insulin-sensitive tissues.
/Experimental Therapy/ The combination of vanadate plus benzylamine has been reported to stimulate glucose transport in rodent adipocytes and to mimic other insulin actions in diverse studies. However, benzylamine alone activates glucose uptake in human fat cells and increases glucose tolerance in rabbits. The aim of this work was to unravel the benzylamine antihyperglycemic action and to test whether its chronic oral administration could restore the defective glucose handling of mice rendered slightly obese and diabetic by very high-fat diet (VHFD). When VHFD mice were i.p. injected with benzylamine at 0.7 to 700 umol/kg before glucose tolerance test, they exhibited reduced hyperglycemic response without alteration of insulin secretion. Whole body glucose turnover, as assessed by the glucose isotopic dilution technique, was unchanged in mice perfused with benzylamine (total dose of 75 umol/kg). However, their in vivo glycogen synthesis rate was increased. Benzylamine appeared therefore to directly facilitate glucose utilisation in peripheral tissues. When given chronically at 2000 or 4000 micromol/kg/d in drinking water, benzylamine elicited a slight reduction of water consumption but did not change body weight or adiposity and did not modify oxidative stress markers. Benzylamine treatment improved glucose tolerance but failed to normalize the elevated glucose fasting plasma levels of VHFD mice. There was no influence of benzylamine ingestion on lipolytic activity, basal and insulin-stimulated glucose uptake, and on inflammatory adipokine expression in adipocytes. The improvement of glucose tolerance and the lack of adverse effects on adipocyte metabolism, reported here in VHFD mice allow to consider orally given benzylamine as a potential antidiabetic strategy which deserves to be further studied in other diabetic models.

Mechanism of Action

Glucose, 3-deoxyglucosone (3-DG), and methylglyoxal (MG) oxidatively deaminated benzylamine to benzaldehyde in the presence of Cu(2+) at a physiological pH and temperature but not glyoxal. 3-DG and MG were more effective oxidants than glucose. We have determined the effects of metal ions, pH, oxygen, and radical scavengers on the oxidative deamination. The formation of benzaldehyde was greatest with Cu(2+), and was accelerated at a higher pH and in the presence of oxygen. EDTA, catalase, and dimethyl sulfoxide significantly inhibited the oxidation, suggesting the participation of reactive oxygen species. From these results, we propose a mechanism for the oxidative deamination by the Strecker-type reaction and the reactive oxygen species-mediated oxidation during glycoxidation.
Human semicarbazide-sensitive amine oxidase (SSAO) is a target for novel anti-inflammatory drugs that inhibit enzymatic activity. However, progress in developing such drugs has been hampered by an incomplete understanding of mechanisms involved in substrate turnover. We report here results of a comparative study of human and bovine SSAO enzymes that reveal binding of substrates and other ligands to at least two (human) and up to four (bovine) distinct sites on enzyme monomers. Anaerobic spectroscopy reveals binding of substrates (spermidine and benzylamine) and of an imidazoline site ligand (clonidine) to the reduced active site of bovine SSAO, whereas interactions with oxidized enzyme are evident in kinetic assays and crystallization studies. Radioligand binding experiments with [(3)H]tetraphenylphosphonium, an inhibitor of bovine SSAO that binds to an anionic cavity outside the active site, reveal competition with spermidine, benzylamine, and clonidine, indicating that these ligands also bind to this second anionic region. Kinetic models of bovine SSAO are consistent with one spermidine molecule straddling the active and secondary sites on both oxidized and reduced enzyme, whereas these sites are occupied by two individual molecules of smaller substrates such as benzylamine. Clonidine and other imidazoline site ligands enhance or inhibit activity as a result of differing affinities for both sites on oxidized and reduced enzyme. In contrast, although analyses of kinetic data obtained with human SSAO are also consistent with ligands binding to oxidized and reduced enzyme, ... no apparent requirement for substrate or modulator binding to any secondary site to model enzyme behavior /was observed/.

Vapor Pressure

0.66 [mmHg]
VP: approx 60 Pa at 20 °C, approx 130 Pa at 30 °C, approx 520 Pa at 50 °C
0.662 mm Hg at 25 °C
Vapor pressure, Pa at 25 °C: 87

Pictograms

Irritant

Corrosive;Irritant

Other CAS

100-46-9

Metabolism Metabolites

The in vivo and in vitro disposition of benzylamine was investigated in rats. Benzylamine was metabolized to only a small extent by rat liver subcellular fractions. In contrast, it was extensively metabolized in vivo in rats. In vivo studies performed with stable isotope-labeled benzylamine enabled rapid mass spectrometric identification of metabolites present in rat bile and urine. The major metabolite of benzylamine was the hippuric acid formed by glycine conjugation of benzoic acid. LC/MS analysis of bile and urine obtained from rats dosed with 1:1 equimolar mixture of either d(0):d(7)- or d(0):d(2)-benzylamine showed the presence of several glutathione adducts in addition to the hippuric acid metabolite. The presence of various glutathione adducts indicated that benzylamine was metabolized to a number of reactive intermediates. Various metabolic pathways, including those independent of P450, were found to produce these intermediates. A previously undocumented pathway included the formation of a new carbon-nitrogen bond that led to a potentially reactive intermediate, Ar-CH(2)-NH(CO)-X, capable of interacting with various nucleophiles. The origin of this reactive intermediate is postulated to occur via the formation of either a formamide or carbamic acid metabolites. Metabolites which were produced by the reaction of this intermediate, Ar-CH(2)-NH(CO)-X with nucleophiles included S-[benzylcarbamoyl] glutathione, N-acetyl-S-[benzylcarbamoyl]cysteine, S-[benzylcarbamoyl] cysteinylglycine, S-[benzylcarbamoyl] cysteinylglutamate, N-[benzylcarbamoyl] glutamate, and an oxidized glutathione adduct. Bioactivation of amines via this pathway has not been previously described. The oxidative deamination of benzylamine yielding the benzaldehyde was demonstrated to be a precursor to the hippuric acid metabolite and S-benzyl-L-glutathione. The formation of the S-benzyl-L-glutathione conjugate showed that a net displacement of amine from benzylamine had taken place with a subsequent addition of glutathione at the benzylic position. In addition to these novel pathways, a number of other glutathione-derived adducts formed as a result of epoxide formation was characterized. It was demonstrated that benzylamine was converted by rat P450 2A1 and 2E1 to benzamide that was rapidly metabolized to an epoxide. Mechanisms are proposed for the formation of various GSH adducts of benzylamine.
In mammals, benzylamine is metabolized by semicarbazide-sensitive amine oxidase (SSAO) to benzaldehyde and hydrogen peroxide. This latter product has insulin-mimicking action, and is involved in the effects of benzylamine on human adipocytes: stimulation of glucose transport and inhibition of lipolysis.
Hippuric acid was excreted after ingestion of benzylamine by humans.
The activity of monoamine oxidase was studied in the mitochondria fraction of the brain stem of active sleeping, or hibernating ground squirrels. During hibernation, deamination of serotonin and conversion of monoamine oxide serotonin complex decr more than benzylamine deamination and monoamine oxide benzylamine complex conversion.
For more Metabolism/Metabolites (Complete) data for Benzylamine (7 total), please visit the HSDB record page.

Wikipedia

Benzylamine
4EGI-1

Methods of Manufacturing

Benzylamine is produced by the reaction of benzyl chloride with ammonia in aqueous solution. The catalytic hydrogenation of benzonitrile and the reaction of benzaldehyde with ammonia in the presence of hydrogen and catalysts are alternatives.
Preparation: benzyl chloride and ammonia; by reduction of benzonitrile; from benzyl bromide and acetamide; from N-benzylphthalimide and hydrazine hydrate.

General Manufacturing Information

Paint and Coating Manufacturing
All Other Basic Organic Chemical Manufacturing
Benzenemethanamine: ACTIVE

Analytic Laboratory Methods

Benzylamine can be analyzed by gas chromatography on commercial columns such as Chrompack CP-SIL 8 for amines or Chrompack WACHS 51 for amines.
DETERMINATION OF PRIMARY AMINES BY FLUOROMETRY USING POLYALDEHYDE AND HOMOPHTHALALDEHYDE.
BENZYLAMINE WAS ONE OF 28 AROMATIC AND ALIPHATIC AMINES SEPARATED BY THIN LAYER CHROMATOGRAPHY.
THE RETENTION OF ORG CMPD ON SILICA IN HIGH PERFORMANCE LIQUID CHROMATOGRAPHIC SYSTEMS WITH AQ MOBILE PHASES WAS INVESTIGATED.
WHEN HEPATOCYTES WERE INCUBATED WITH BENZYLAMINE AND PROTEIN-FREE CULTURE SOLN SUBJECTED TO HIGH-PERFORMANCE LIQ CHROMATOGRAPHY, BENZYLAMINE AND ITS METABOLITES WERE SEPARATED FROM THE CRUDE SUPERNATANT IN EASILY QUANTIFIABLE FRACTIONS.

Storage Conditions

Fireproof. Separated from strong oxidants, strong acids, food and feedstuffs.

Interactions

Semicarbazide-sensitive amine oxidase (SSAO) is highly expressed in adipose cells, and substrates of SSAO, such as benzylamine, in combination with low concentrations of vanadate strongly stimulate glucose transport and GLUT4 recruitment in 3T3-L1 and rat adipocytes. ... Acute intravenous administration of these drugs enhanced glucose tolerance in nondiabetic rats and in streptozotocin (STZ)-induced diabetic rats. This occurred in the absence of changes in plasma insulin concentrations. However, the administration of benzylamine or vanadate alone did not improve glucose tolerance. The improvement caused by benzylamine plus vanadate was abolished when rats were pretreated with the SSAO-inhibitor semicarbazide. Chronic administration of benzylamine and vanadate exerted potent antidiabetic effects in STZ-induced diabetic rats. Although daily administration of vanadate alone (50 and 25 umol/kg/day i.p.) for 2 weeks had little or no effect on glycemia, vanadate plus benzylamine reduced hyperglycemia in diabetic rats, enhanced basal and insulin-stimulated glucose transport, and upregulated GLUT4 expression in isolated adipocytes...
Benzylamine, a substrate of semicarbazide-sensitive amine oxidase (SSAO), stimulates glucose transport in rat adipocytes and improves glucose disposal in diabetic rats only in the presence of vanadate. These effects have been described to result from a synergism between the hydrogen peroxide formed during amine oxidation and vanadate, via the generation of pervanadate, a powerful insulin mimicker. However, it has also been reported that benzylamine alone can stimulate glucose uptake and inhibit lipolysis in human fat cells. ...This work ... investigated whether benzylamine on its own was able to induce both in vivo and in vitro insulin-like responses in animal models other than rat. In rabbits, the i.v. infusion of 7 umol/kg benzylamine before a glucose tolerance test resulted in a net reduction of the hyperglycemic response without a change in insulin secretion. Benzylamine also improved glucose tolerance and reduced lipid mobilization in hyperglycemic/obese mice. In vitro, 0.1 mM benzylamine stimulated glucose transport and inhibited lipolysis in mouse and rabbit adipocytes. These effects were blocked by previous treatments with semicarbazide, a SSAO inhibitor. Levels of benzylamine oxidation were more elevated in mouse than in rabbit adipose tissues, whereas the reverse was observed for skeletal muscles. Finally, benzylamine was unable to stimulate insulin secretion by isolated pancreatic islets from both species and SSAO activity was hardly detectable in pancreas. Together, /these/ results bring evidence that benzylamine on its own can improve glucose tolerance in rabbit and mouse, likely by stimulating glucose uptake via amine oxidase activation in insulin-sensitive tissues.
In mice deprived of food for 12 h, the i.c.v. or i.p. administration of benzylamine, a substrate common to both monoamine oxidase B and semicarbazide-sensitive benzylamine oxidases, dose-dependently inhibited feeding. This effect was significantly potentiated by selective monoamine oxidase A and B inhibition, suggesting that central monoamines, known to be substrates of these enzymes may be released. The i.p. administration of semicarbazide-sensitive benzylamine oxidase inhibitors, B24 (3,5-ethoxy-4-aminomethylpyridine) and MDL 72274 ((E)-2-phenyl-3-chloroallylamine) strongly potentiated the effect of i.p. but not i.c.v.-administered benzylamine. The hypophagic effect of benzylamine was evaluated following i.c.v. administration, in comparison with the effect of the sympathomimetic compound amphetamine or the K(+) channel blocker tetraethylammonium, as reference compounds. Our results make it possible to define benzylamine as a centrally acting hypophagic compound devoid of amphetamine-like motor stimulatory effects and point to a role of B24 and MDL 72274 as specific peripheral enhancers of the pharmacological effects of benzylamine.
Streptozotocin induced diabetic rats were treated with benzylamine (BZA) +/- vanadate (V) or insulin. In contrast to insulin, BZA + V treatment did not reduce HbA(1C) levels. However, it reduced the elevated serum semicarbazide-sensitive amine oxidase/vascular adhesion protein-1 (SSAO) activity, decreased the accumulation of advanced-glycation end products and increased the bioavailability of nitric oxide in diabetic animals, similarly to insulin. BZA alone did not affect any of these parameters.
For more Interactions (Complete) data for Benzylamine (7 total), please visit the HSDB record page.
Ayme et al. A synthetic molecular pentafoil knot. Nature Chemistry, doi: 10.1038/nchem.1193, published online 6 November 2011 http://www.nature.com/nchem
Marshall et al. Screening and characterization of a diverse panel of metagenomic imine reductases for biocatalytic reductive amination. Nature Chemistry, doi: 10.1038/s41557-020-00606-w, published online 30 December 2020

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